Cas no 547722-10-1 (N-{4-[(4-{[4-(Acetylamino)phenyl]sulfonyl}-1,4-diazepan-1-yl)sulfonyl]phenyl}acetamide)

• Product Name: N-{4-[(4-{[4-(Acetylamino)phenyl]sulfonyl}-1,4-diazepan-1-yl)sulfonyl]phenyl}acetamide
• CAS No: 547722-10-1
• MF: C₂₁H₂₆N₄O₆S₂
• MW: 494.584342479706
• CID: 4715133
• Update Time: 2023-08-16

N-{4-[(4-{[4-(Acetylamino)phenyl]sulfonyl}-1,4-diazepan-1-yl)sulfonyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(4-{[4-(acetylamino)phenyl]sulfonyl}-1,4-diazepan-1-yl)sulfonyl]phenyl}acetamide
• N-(4-{[4-(4-acetamidobenzenesulfonyl)-1,4-diazepan-1-yl]sulfonyl}phenyl)acetamide
• SMR000071765
• N,N'-[1,4-diazepane-1,4-diylbis(sulfonyl-4,1-phenylene)]diacetamide
• N-{4-[(4-{[4-(acetylamino)phenyl]sulfonyl}-1,4-diazaperhydroepinyl)sulfonyl]ph enyl}acetamide
• Oprea1_707997
• MLS000910922
• MLS000088393
• HMS2362N10
• SBB061774
• STK432657
• N-{4-[(4-{[4-(Acetylamino)phenyl]sulfonyl}-1,4-diazepan-1-yl)sulfonyl]phenyl}acetamide

• Inchi： 1S/C21H26N4O6S2/c1-16(26)22-18-4-8-20(9-5-18)32(28,29)24-12-3-13-25(15-14-24)33(30,31)21-10-6-19(7-11-21)23-17(2)27/h4-11H,3,12-15H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key： HSNHZTDASSVGIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCCN(CC1)S(C1C=CC(=CC=1)NC(C)=O)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 822
• Topological Polar Surface Area: 150